Cas no 1805508-13-7 (Methyl 6-(difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxylate)

• Product Name: Methyl 6-(difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxylate
• CAS No: 1805508-13-7
• MF: C₉H₈F₂INO₃
• MW: 343.06600189209
• CID: 4891066
• Update Time: 2025-06-14

Methyl 6-(difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxylate

• Inchi： 1S/C9H8F2INO3/c1-15-7-4(12)3-5(8(10)11)13-6(7)9(14)16-2/h3,8H,1-2H3
• InChI Key： BOJXIEMVGODPRY-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)N=C(C(=O)OC)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-(difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxylate

Comprehensive Overview of Methyl 6-(difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxylate (CAS No. 1805508-13-7)

Methyl 6-(difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxylate (CAS No. 1805508-13-7) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the methoxy and carboxylate groups, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, which are pivotal in modern drug design. Researchers frequently search for terms like "synthesis of fluorinated pyridines" or "applications of iodopyridines," reflecting the growing interest in this niche. The compound’s CAS No. 1805508-13-7 is often queried alongside keywords such as "pyridine carboxylate uses" and "difluoromethyl heterocycles," underscoring its relevance in cutting-edge chemistry.

The Methyl 6-(difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxylate structure is particularly notable for its potential in cross-coupling reactions, a hot topic in synthetic organic chemistry. Palladium-catalyzed couplings, such as Suzuki or Stille reactions, leverage the iodo moiety for constructing complex architectures. This aligns with trending searches like "iodopyridine coupling reactions" and "fluorinated building blocks for drug discovery," highlighting its utility in fragment-based drug design.

From an agrochemical perspective, difluoromethyl-containing compounds are increasingly explored for their herbicidal and fungicidal properties. The methoxy and carboxylate functionalities in this compound may contribute to its interactions with biological targets, a subject often searched as "mode of action of fluorinated agrochemicals." This dual applicability in pharmaceuticals and agriculture makes CAS No. 1805508-13-7 a compound of interdisciplinary interest.

Analytical characterization of Methyl 6-(difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxylate typically involves advanced techniques like NMR spectroscopy and mass spectrometry, with researchers frequently seeking "spectral data for iodopyridines" or "HPLC methods for fluorinated compounds." Its stability under various conditions is another area of inquiry, often linked to searches like "storage conditions for halogenated pyridines."

In conclusion, Methyl 6-(difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxylate (CAS No. 1805508-13-7) exemplifies the convergence of synthetic utility and biological relevance. Its role in medicinal chemistry and agrochemical development continues to inspire innovation, addressing contemporary challenges in molecular design. As interest in sustainable chemistry grows, this compound’s efficient synthesis and applications will remain a focal point for researchers worldwide.